Cas no 84333-02-8 (Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-)
84333-02-8 structure
Product Name:Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
CAS No:84333-02-8
MF:C10H9ClO4
MW:228.629062414169
CID:731059
PubChem ID:262246
Update Time:2025-04-19
Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
- (5-chloro-4-formyl-2-methoxyphenyl) acetate
- 5-chloro-4-formyl-2-methoxyphenyl acetate
- 84333-02-8
- NSC-95693
- DTXSID30294278
- NSC95693
-
- Inchi: 1S/C10H9ClO4/c1-6(13)15-10-4-8(11)7(5-12)3-9(10)14-2/h3-5H,1-2H3
- InChI Key: PJHJFLMBMQJZSH-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1C=O)OC)OC(C)=O
Computed Properties
- Exact Mass: 228.019
- Monoisotopic Mass: 228.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.308
- Boiling Point: 320.4°Cat760mmHg
- Flash Point: 135.2°C
- Refractive Index: 1.553
- PSA: 52.60000
- LogP: 2.08640
Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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